Cas no 91742-83-5 (rac-trans-3-Dechloro Sertraline Hydrochloride)
91742-83-5 structure
Product Name:rac-trans-3-Dechloro Sertraline Hydrochloride
CAS No:91742-83-5
MF:C17H18ClN
MW:271.784523487091
CID:1005098
PubChem ID:13408706
Update Time:2025-04-20
rac-trans-3-Dechloro Sertraline Hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- rac-trans-3-Dechloro Sertraline Hydrochloride
- trans-4-(4-Chlorophenyl)-1,2,3,4-tetrahydro-N-methyl-1-naphthalenamine
- 91742-83-5
- SCHEMBL10991710
- (1S,4R)-4-(4-Chlorophenyl)-N-methyl-1,2,3,4-tetrahydronaphthalen-1-amine
-
- Inchi: 1S/C17H18ClN/c1-19-17-11-10-14(12-6-8-13(18)9-7-12)15-4-2-3-5-16(15)17/h2-9,14,17,19H,10-11H2,1H3/t14-,17+/m1/s1
- InChI Key: LLMOMOOMHWFGRN-PBHICJAKSA-N
- SMILES: ClC1C=CC(=CC=1)[C@@H]1C2C=CC=CC=2[C@H](CC1)NC
Computed Properties
- Exact Mass: 271.1127773g/mol
- Monoisotopic Mass: 271.1127773g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 12Ų
rac-trans-3-Dechloro Sertraline Hydrochloride Related Literature
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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